![molecular formula C18H16BrN3O2S B305934 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide](/img/structure/B305934.png)
2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide
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Overview
Description
2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide is a compound that has gained attention in the scientific community due to its potential application in various fields. This compound is a sulfhydryl-containing molecule that has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in the inflammatory response and cancer cell proliferation. It has also been shown to have antimicrobial properties.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit microbial growth. Additionally, this compound has been shown to have a low toxicity profile.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide in lab experiments is its low toxicity profile. This compound has also shown promising results in various fields, making it a versatile molecule for scientific research. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are many future directions for the study of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide. One potential direction is the development of novel drug formulations that improve the solubility and bioavailability of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, this compound may also have potential applications in the development of biosensors and fluorescent probes.
Synthesis Methods
The synthesis of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide involves the reaction of 4-bromobenzoyl chloride with 5-amino-1,3,4-oxadiazole-2-thiol in the presence of triethylamine. The resulting product is then reacted with N-(1-phenylethyl)acetamide in the presence of triethylamine and DMF. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide has been studied extensively for its potential application in various fields. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. This compound has also been studied for its potential use as a fluorescent probe and in the development of biosensors.
properties
Molecular Formula |
C18H16BrN3O2S |
---|---|
Molecular Weight |
418.3 g/mol |
IUPAC Name |
2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1-phenylethyl)acetamide |
InChI |
InChI=1S/C18H16BrN3O2S/c1-12(13-5-3-2-4-6-13)20-16(23)11-25-18-22-21-17(24-18)14-7-9-15(19)10-8-14/h2-10,12H,11H2,1H3,(H,20,23) |
InChI Key |
LCXXWOWTPAMSMB-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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